3-beta,21-Dihydroxypregn-5-en-20-one di(acetate)

• CAS RN: 1693-63-6
• Molecular Formula: C25H36O5
• Molecular Weight: 416.5 g/mol
• IUPAC Name: [2-[(3S,8S,9S,10R,13S,14S,17S)-3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• InChI: InChI=1S/C25H36O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,18-22H,6-14H2,1-4H3/t18-,19-,20-,21-,22+,24-,25-/m0/s1
• InChI Key: UVOTXHBDYFWIBF-YLCICSEWSA-N
• Isomeric SMILES: CC(=O)OCC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C
• SMILES: CC(=O)OCC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• synonyms: 3 beta,21-diacetoxy-5-pregnen-20-one; 3,21-DAXPG-20

Description

3-beta,21-Dihydroxypregn-5-en-20-one, also known as 21-Hydroxypregnenolone, is a chemical compound with the linear formula C21H32O3. It has a molecular weight of 332.487. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 19,21-Dihydroxypregn-4-ene-3,20-dione has been synthesized from 3β-acetoxypregn-5-en-20-one via the ‘hypoiodite reaction’. This involves the treatment of the 5α-bromo-6β-hydroxy derivative with Pb(OAc)4 and I2, with irradiation, and Henbest acetoxylation at C-21. The intermediate 21-monoacetate is then oxidized to the 19-oxo derivative and alkaline cleavage gives 21-hydroxy-19-norpregn-4-ene-3,20-dione.

Molecular Structure Analysis

The molecular structure of 3-beta,21-Dihydroxypregn-5-en-20-one is represented by the linear formula C21H32O3. It has a molecular weight of 332.487. The compound has 6 of 7 defined stereocentres.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-beta,21-Dihydroxypregn-5-en-20-one are not well-documented in the available literature. The compound has a molecular weight of 332.487 and a linear formula of C21H32O3.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.